molecular formula C7H13N3O B8284379 N-cyanomethyl-N'-(1,1-dimethylethyl)urea

N-cyanomethyl-N'-(1,1-dimethylethyl)urea

Cat. No.: B8284379
M. Wt: 155.20 g/mol
InChI Key: LHHVKOZHTLETLL-UHFFFAOYSA-N
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Description

N-cyanomethyl-N'-(1,1-dimethylethyl)urea is a useful research compound. Its molecular formula is C7H13N3O and its molecular weight is 155.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H13N3O

Molecular Weight

155.20 g/mol

IUPAC Name

1-tert-butyl-3-(cyanomethyl)urea

InChI

InChI=1S/C7H13N3O/c1-7(2,3)10-6(11)9-5-4-8/h5H2,1-3H3,(H2,9,10,11)

InChI Key

LHHVKOZHTLETLL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NC(=O)NCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring mixture of 18.7 g (0.2 mole) aminoacetonitrile·HCl in 300 ml. dry tetrahydrofuran under a nitrogen atmosphere, there is added 20.4 g. (0.2 mole) t-butyl isocyanate (97%), followed by 28 ml. (0.2 mole) triethylamine. The resulting mixture is heated at reflux for five hours, cooled and the tetrahydrofuran removed at reduced pressure. The solid is recrystallized from ethyl acetate to give N-cyanomethyl-N'-(1,1-dimethylethyl)urea, m.p. 128°-32° (Anal. Calcd. for C7H13N3O: C: 54.17, H: 8.44, N: 27.07; Found: C: 53.84, H: 8.33, N: 26.86.
Quantity
18.7 g
Type
reactant
Reaction Step One
Quantity
0.2 mol
Type
reactant
Reaction Step Two
Quantity
0.2 mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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